![molecular formula C21H19ClN4O3S B2564124 3-chloro-N-(2-(2-(3,4-dimethoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide CAS No. 894044-16-7](/img/structure/B2564124.png)
3-chloro-N-(2-(2-(3,4-dimethoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide
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Overview
Description
3-chloro-N-(2-(2-(3,4-dimethoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C21H19ClN4O3S and its molecular weight is 442.92. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Mechanistic Insights
Unexpected Reaction and Mechanism Study : The study by Ledenyova et al. (2018) explores the reaction mechanisms of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, showcasing an ANRORC rearrangement process. This research could hint at synthetic routes and mechanistic pathways relevant to the compound , emphasizing the importance of understanding reaction mechanisms in designing novel compounds (Ledenyova et al., 2018).
Antimicrobial and Anti-inflammatory Applications
Novel Antiallergy Agents : A study by Hargrave et al. (1983) on N-(4-substituted-thiazolyl)oxamic acid derivatives reveals potent antiallergy activity in rat models. The synthesis and evaluation of these derivatives highlight the potential of thiazole-based compounds in developing antiallergy medications, which may be relevant to the chemical structure of interest (Hargrave et al., 1983).
Corrosion Inhibition
Corrosion Inhibitor for Oil-Well Tubular Steel : Yadav, Sharma, and Kumar (2015) investigated thiazole derivatives as corrosion inhibitors for N80 steel in hydrochloric acid, revealing the potential of such compounds in industrial applications. The study's findings on adsorption behavior and inhibition efficiency could inform the use of the compound for similar applications (Yadav, Sharma, & Kumar, 2015).
Synthetic and Pharmacological Evaluation
Anticancer Activity Evaluation : Ravinaik et al. (2021) designed and synthesized N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides with significant anticancer activity against multiple cancer cell lines. This study suggests the utility of structurally similar compounds in anticancer research (Ravinaik et al., 2021).
Mechanism of Action
- The primary target of this compound is human carboxylesterase-2 (hCE-2) . Carboxylesterases are enzymes involved in the hydrolysis of ester bonds in various substrates.
Target of Action
Result of Action
- The compound’s action depends on its specific pharmacological properties:
- It may exhibit antiviral activity, as seen in related indole derivatives . Depending on its structure and functional groups, it could also have anti-inflammatory, antioxidant, or other activities.
properties
IUPAC Name |
3-chloro-N-[2-[2-(3,4-dimethoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN4O3S/c1-28-17-7-6-13(11-18(17)29-2)19-24-21-26(25-19)16(12-30-21)8-9-23-20(27)14-4-3-5-15(22)10-14/h3-7,10-12H,8-9H2,1-2H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFZDDQKINYQQES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN3C(=CSC3=N2)CCNC(=O)C4=CC(=CC=C4)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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